Cas no 412026-18-7 (4H-Pyrazol-4-one,3,5-dimethyl-,oxime(9CI))

• Product Name: 4H-Pyrazol-4-one,3,5-dimethyl-,oxime(9CI)
• CAS No: 412026-18-7
• MF: C₅H₇N₃O
• MW: 125.128580331802
• CID: 1021113
• PubChem ID: 385987
• Update Time: 2025-04-20

4H-Pyrazol-4-one,3,5-dimethyl-,oxime(9CI) Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazol-4-one,3,5-dimethyl-,oxime(9CI)
• SCHEMBL6967196
• AKOS005424475
• 3,5-Dimethyl-4H-pyrazol-4-one oxime
• NSC-677506
• 412026-18-7
• 3,5-Dimethyl-4-nitroso-1H-pyrazole
• 3,5-Dimethyl-4-nitrosopyrazole
• NSC677506
• STK260840
• InChI=1/C5H7N3O/c1-3-5(8-9)4(2)7-6-3/h1-2H3,(H,6,7

• Inchi： 1S/C5H7N3O/c1-3-5(8-9)4(2)7-6-3/h1-2H3,(H,6,7)
• InChI Key： YATNSGHJIRFYKI-UHFFFAOYSA-N
• SMILES： O=NC1C(C)=NNC=1C

Computed Properties

• Exact Mass: 125.05900
• Monoisotopic Mass: 125.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 336.5°C at 760 mmHg
• Flash Point: 157.3°C
• Refractive Index: 1.612
• PSA: 57.31000
• LogP: -0.46180